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Compound of Interest

Compound Name: GB1107

Cat. No.: B15602735 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

The proper disposal of GB1107, a potent and selective galectin-3 inhibitor, is crucial for

maintaining laboratory safety and ensuring environmental compliance. As GB1107 is a

halogenated organic compound and is often dissolved in Dimethyl Sulfoxide (DMSO) for

research purposes, specific disposal protocols must be followed. This guide provides step-by-

step procedures for the safe handling and disposal of GB1107 waste.

Immediate Safety Precautions
Before initiating any disposal procedures, it is imperative to consult your institution's specific

chemical hygiene plan and waste disposal guidelines. Always wear appropriate Personal

Protective Equipment (PPE), including chemical-resistant gloves (butyl rubber for DMSO),

safety goggles, and a lab coat.[1][2] All handling of GB1107, especially in its powdered form or

when preparing solutions, should be conducted in a certified chemical fume hood to avoid

inhalation of dust or vapors.

Step-by-Step Disposal Procedures
The disposal of GB1107 waste must adhere to hazardous waste regulations. Under no

circumstances should GB1107 or its solutions be disposed of down the sink or in regular trash.

[3][4][5]

1. Waste Identification and Segregation:
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Identify the Waste Stream: GB1107 is a halogenated organic compound due to the presence

of chlorine and fluorine atoms in its structure.[6] Therefore, all waste containing GB1107
must be classified as halogenated organic waste.[6][7][8]

Segregate Waste: It is critical to segregate halogenated waste from non-halogenated waste

streams.[5][7][8][9] Mixing these waste types can complicate the disposal process and

increase costs.[8]

Solid vs. Liquid Waste:

Solid Waste: Unused or expired GB1107 powder, as well as contaminated lab supplies

(e.g., weigh boats, pipette tips, gloves), should be collected in a designated, properly

labeled hazardous waste container for solid halogenated organic waste.[2]

Liquid Waste: Solutions of GB1107, typically in DMSO, must be collected in a separate,

designated hazardous waste container for liquid halogenated organic waste.[1][2]

2. Proper Containerization:

Use Compatible Containers: Collect liquid waste in a chemically compatible, leak-proof

container with a secure screw-top cap.[8][10][11] Plastic-coated glass or high-density

polyethylene (HDPE) containers are generally suitable.

Leave Headspace: Do not overfill waste containers. Leave at least 10% headspace to allow

for vapor expansion.[11]

Keep Containers Closed: Waste containers must be kept closed at all times, except when

adding waste, to prevent the release of hazardous vapors.[3][10][12]

3. Accurate Labeling:

Label Immediately: Affix a hazardous waste label to the container as soon as the first drop of

waste is added.[3][13]

Complete Information: The label must include:

The words "Hazardous Waste"[13]
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The full chemical name(s) of all components (e.g., "GB1107," "Dimethyl Sulfoxide")[13]

The approximate concentration or percentage of each component.

The relevant hazard pictograms (e.g., toxic, irritant).

The accumulation start date.

The Principal Investigator's name and lab location.[13]

4. Storage of Waste:

Designated Area: Store the sealed and labeled waste container in a designated satellite

accumulation area (SAA) within the laboratory.[10][11]

Secondary Containment: Place the waste container in a secondary containment bin to

prevent the spread of material in case of a leak.[3]

Segregate Incompatibles: Store the halogenated waste away from incompatible materials

such as acids, bases, and oxidizers.[11]

5. Arranging for Disposal:

Contact Environmental Health and Safety (EHS): Once the waste container is full or has

been in storage for the maximum allowable time per your institution's policy (often 6-12

months), contact your institution's Environmental Health and Safety (EHS) department to

arrange for a hazardous waste pickup.[3][10]

Do Not Transport: Do not transport the hazardous waste yourself. Trained EHS personnel

will collect it from your laboratory.[3]

Disposal of Empty Containers
Empty containers that held pure GB1107 must be managed as hazardous waste unless they

are triple-rinsed.[3]

Rinse the container three times with a suitable solvent (e.g., ethanol or acetone).
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Collect the rinsate as halogenated organic liquid waste.[9]

After triple-rinsing, deface or remove the original label.[3]

The container can then be disposed of in the regular laboratory glass or plastic recycling, as

appropriate.

Quantitative Data Summary
The following table summarizes key quantitative data related to the chemical properties and

handling of GB1107. Specific disposal limits are institution-dependent and should be confirmed

with your local EHS office.

Parameter Value Source

Chemical Formula C₂₀H₁₆Cl₂F₃N₃O₄S MedKoo Biosciences[10]

Molecular Weight 522.32 g/mol MedKoo Biosciences[10]

Solubility in DMSO
45 mg/mL (86.15 mM) to 100

mg/mL (191.45 mM)

TargetMol[3], Selleck

Chemicals[4]

Storage (Powder) -20°C for up to 3 years TargetMol[3]

Storage (In Solvent) -80°C for up to 2 years MedChemExpress[2]

Satellite Accumulation Area

(SAA) Limit

Max. 55 gallons of hazardous

waste
UPenn EHRS[10]

SAA Limit (Acutely Toxic

Waste)

Max. 1 quart of liquid or 1 kg of

solid
UPenn EHRS[10]

Experimental Protocols Cited
This document provides procedural guidance for disposal and does not cite specific

experimental protocols. For in-vivo formulation, a common preparation involves dissolving

GB1107 in a vehicle such as 10% DMSO, 40% PEG300, 5% Tween 80, and 45% saline.[3]

Waste generated from such experiments should be disposed of as halogenated organic waste.
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GB1107 Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of waste containing GB1107.
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Waste Generation & Identification

Collection & Segregation

Interim Storage

Final Disposal

Waste Containing GB1107 Generated

Identify Waste Type:
- Solid (powder, contaminated PPE)

- Liquid (DMSO solution)

Classify as
HALOGENATED ORGANIC WASTE

Segregate from
Non-Halogenated Waste

Use Designated Container
(Solid Halogenated Waste)

Solid

Use Designated Container
(Liquid Halogenated Waste)

Liquid

Label Container Correctly:
- 'Hazardous Waste'

- Full Chemical Names
- Concentrations & Date

Store Sealed Container
in Satellite Accumulation Area (SAA)

Use Secondary Containment

Container Full or
Storage Time Limit Reached?

Contact EHS for Pickup

Yes

Waste Removed by EHS
for Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of GB1107 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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